Cas no 72995-16-5 (5-Chloro-1,2,3,4-tetrahydroquinoline)

• Product Name: 5-Chloro-1,2,3,4-tetrahydroquinoline
• CAS No: 72995-16-5
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD08544258
• CID: 543161
• PubChem ID: 11480666
• Update Time: 2025-08-05

5-Chloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2,3,4-tetrahydro-Quinoline
• 5-chloro-1,2,3,4-tetrahydroquinoline
• Quinoline, 5-chloro-1,2,3,4-tetrahydro-
• BKEUNVPURFJRTB-UHFFFAOYSA-N
• MB06321
• SCHEMBL1082815
• 72995-16-5
• EN300-6772328
• 5-Cloro-1,2,3,4-tetrahydroquinoline
• N14207
• FT-0734563
• 5-Chloro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD08544258
• Inchi： 1S/C9H10ClN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5,11H,2-3,6H2
• InChI Key： BKEUNVPURFJRTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CCCN2

Computed Properties

• Exact Mass: 167.0503
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-Chloro-1,2,3,4-tetrahydroquinoline

5-Chloro-1,2,3,4-Tetrahydroquinoline (CAS No. 72995-16-5): A Comprehensive Overview

5-Chloro-1,2,3,4-tetrahydroquinoline, also known by its CAS registry number CAS 72995-16-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of the chlorine substituent at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-chloro-1,2,3,4-tetrahydroquinoline typically involves multi-step processes that leverage both classical organic chemistry techniques and modern catalytic methods. Recent advancements in catalytic hydrogenation and cross-coupling reactions have enabled more efficient and scalable production of this compound. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the tetrahydroquinoline skeleton with high precision and yield.

In terms of physical properties, 5-chloro-1,2,3,4-tetrahydroquinoline exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical reactions and formulations. The compound's stability under physiological conditions has also been a topic of interest in recent studies.

The biological activity of 5-chloro-1,2,3,4-tetrahydroquinoline has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways involved in inflammation and oxidative stress. For example, research published in 2023 highlighted its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 5-chloro-1,2,3,4-tetrahydroquinoline has found utility in materials science. Its ability to act as a precursor for the synthesis of advanced materials such as conductive polymers has been explored in recent studies. For instance, researchers have reported the use of this compound as a building block for synthesizing novel π-conjugated systems with potential applications in organic electronics.

The environmental impact of CAS 72995-16-5 has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to aquatic organisms. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation within 7 days. Furthermore, acute toxicity tests suggest low toxicity to fish species at environmentally relevant concentrations.

In conclusion, 5-chloro-1,2,3,4-tetrahydroquinoline (CAS No. 72995-16-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and biological activity make it an attractive target for further research and development. As advancements in synthetic methodologies continue to emerge,CAS 72995-16-5 is poised to play an increasingly important role in both academic and industrial settings.